Cas no 2253640-37-6 (Spiro[3.5]nonan-9-ylmethanesulfonyl chloride)
Spiro[3.5]nonan-9-ylmethanesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- {spiro[3.5]nonan-5-yl}methanesulfonyl chloride
- 2253640-37-6
- EN300-6499116
- Spiro[3.5]nonan-9-ylmethanesulfonyl chloride
- Spiro[3.5]nonan-5-ylmethanesulfonyl chloride
-
- Inchi: 1S/C10H17ClO2S/c11-14(12,13)8-9-4-1-2-5-10(9)6-3-7-10/h9H,1-8H2
- InChI Key: XKLOAAIRYLEOHH-UHFFFAOYSA-N
- SMILES: ClS(CC1CCCCC21CCC2)(=O)=O
Computed Properties
- Exact Mass: 236.0637786g/mol
- Monoisotopic Mass: 236.0637786g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 42.5Ų
Spiro[3.5]nonan-9-ylmethanesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6499116-0.05g |
{spiro[3.5]nonan-5-yl}methanesulfonyl chloride |
2253640-37-6 | 95.0% | 0.05g |
$278.0 | 2025-03-14 | |
| Enamine | EN300-6499116-0.1g |
{spiro[3.5]nonan-5-yl}methanesulfonyl chloride |
2253640-37-6 | 95.0% | 0.1g |
$416.0 | 2025-03-14 | |
| Enamine | EN300-6499116-0.25g |
{spiro[3.5]nonan-5-yl}methanesulfonyl chloride |
2253640-37-6 | 95.0% | 0.25g |
$594.0 | 2025-03-14 | |
| Enamine | EN300-6499116-0.5g |
{spiro[3.5]nonan-5-yl}methanesulfonyl chloride |
2253640-37-6 | 95.0% | 0.5g |
$936.0 | 2025-03-14 | |
| Enamine | EN300-6499116-1.0g |
{spiro[3.5]nonan-5-yl}methanesulfonyl chloride |
2253640-37-6 | 95.0% | 1.0g |
$1200.0 | 2025-03-14 | |
| Enamine | EN300-6499116-2.5g |
{spiro[3.5]nonan-5-yl}methanesulfonyl chloride |
2253640-37-6 | 95.0% | 2.5g |
$2351.0 | 2025-03-14 | |
| Enamine | EN300-6499116-5.0g |
{spiro[3.5]nonan-5-yl}methanesulfonyl chloride |
2253640-37-6 | 95.0% | 5.0g |
$3479.0 | 2025-03-14 | |
| Enamine | EN300-6499116-10.0g |
{spiro[3.5]nonan-5-yl}methanesulfonyl chloride |
2253640-37-6 | 95.0% | 10.0g |
$5159.0 | 2025-03-14 | |
| Aaron | AR028OAE-50mg |
{spiro[3.5]nonan-5-yl}methanesulfonylchloride |
2253640-37-6 | 95% | 50mg |
$408.00 | 2025-02-16 | |
| Aaron | AR028OAE-100mg |
{spiro[3.5]nonan-5-yl}methanesulfonylchloride |
2253640-37-6 | 95% | 100mg |
$597.00 | 2025-02-16 |
Spiro[3.5]nonan-9-ylmethanesulfonyl chloride Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on Spiro[3.5]nonan-9-ylmethanesulfonyl chloride
Recent Advances in the Application of Spiro[3.5]nonan-9-ylmethanesulfonyl chloride (CAS: 2253640-37-6) in Chemical Biology and Pharmaceutical Research
In recent years, Spiro[3.5]nonan-9-ylmethanesulfonyl chloride (CAS: 2253640-37-6) has emerged as a versatile and valuable building block in chemical biology and pharmaceutical research. This compound, characterized by its unique spirocyclic structure, has garnered significant attention due to its potential applications in drug discovery, particularly in the development of novel therapeutic agents. The sulfonyl chloride moiety in this molecule provides a reactive handle for further functionalization, making it an attractive candidate for the synthesis of diverse chemical libraries. Recent studies have highlighted its utility in the design of enzyme inhibitors, protein-protein interaction modulators, and other biologically active compounds.
One of the key areas of research involving Spiro[3.5]nonan-9-ylmethanesulfonyl chloride is its application in the synthesis of covalent inhibitors. Covalent inhibitors have gained prominence in drug discovery due to their ability to form irreversible or reversible covalent bonds with target proteins, leading to prolonged pharmacological effects. The reactive sulfonyl chloride group in this compound enables the formation of covalent adducts with nucleophilic residues, such as cysteine or lysine, in the active sites of enzymes. Recent publications have demonstrated its successful incorporation into inhibitors targeting kinases, proteases, and other disease-relevant enzymes, showcasing its broad applicability in medicinal chemistry.
Another notable advancement is the use of Spiro[3.5]nonan-9-ylmethanesulfonyl chloride in the development of PROTACs (Proteolysis Targeting Chimeras). PROTACs are bifunctional molecules that recruit E3 ubiquitin ligases to target proteins, leading to their degradation via the ubiquitin-proteasome system. The spirocyclic scaffold of this compound provides a rigid and three-dimensional structure that can enhance the binding affinity and selectivity of PROTACs. Recent studies have reported the successful design of PROTACs utilizing this scaffold, demonstrating its potential in targeting previously "undruggable" proteins and opening new avenues for therapeutic intervention.
In addition to its applications in drug discovery, Spiro[3.5]nonan-9-ylmethanesulfonyl chloride has also been explored in chemical biology for the development of activity-based probes (ABPs). ABPs are small molecules that covalently modify active enzymes, allowing for the visualization and quantification of enzyme activity in complex biological systems. The sulfonyl chloride group in this compound serves as an electrophilic warhead, enabling the labeling of active enzymes in proteomic studies. Recent research has utilized this compound to develop ABPs for studying enzyme families such as serine hydrolases and cysteine proteases, providing valuable tools for understanding enzyme function and regulation in disease states.
Despite its promising applications, challenges remain in the synthesis and handling of Spiro[3.5]nonan-9-ylmethanesulfonyl chloride due to its reactive nature. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as well as developing stable derivatives for storage and transportation. Advances in flow chemistry and automated synthesis platforms have shown promise in addressing these challenges, enabling more efficient and scalable production of this valuable compound.
In conclusion, Spiro[3.5]nonan-9-ylmethanesulfonyl chloride (CAS: 2253640-37-6) represents a highly versatile and valuable tool in chemical biology and pharmaceutical research. Its unique structural features and reactive functional group have enabled its application in diverse areas, including covalent inhibitor design, PROTAC development, and activity-based probing. As research in this field continues to advance, this compound is expected to play an increasingly important role in the discovery and development of novel therapeutic agents and chemical tools.
2253640-37-6 (Spiro[3.5]nonan-9-ylmethanesulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)